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Compound of Interest

Compound Name: 4-lodobenzonitrile

Cat. No.: B145841

This guide provides crucial safety protocols and logistical plans for the handling and disposal of
4-lodobenzonitrile, tailored for researchers, scientists, and professionals in drug development.
Adherence to these procedures is vital for ensuring laboratory safety and minimizing
environmental impact.

Chemical Identifier:

» Name: 4-lodobenzonitrile

e CAS Number: 3058-39-7

» Molecular Formula: C7HaIN

Primary Hazards:

o Acute Toxicity: Toxic if swallowed.[1][2][3]

o Skin Irritation: Causes skin irritation.[1][2][3]

o Eye Irritation: Causes serious eye irritation.[1][2][3]

Personal Protective Equipment (PPE)

The following table summarizes the mandatory personal protective equipment required when
handling 4-lodobenzonitrile.
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Protection Type Specific Equipment Standard/Specification

o Conforming to EN166 (EU) or
Safety glasses with side-

Eye and Face Protection ) OSHA's 29 CFR 1910.133
shields or goggles.

(US).[1]
) ] Chemical-resistant gloves Appropriate protective clothing
Skin Protection o )
(e.g., nitrile rubber). to prevent skin exposure.[1]

Atype N95 (US) or type P1

NIOSH/MSHA or European (EN 143) respirator filter is
Respiratory Protection Standard EN 149 approved recommended, especially
respirator. where dust formation is
possible.[4]
Hand Protection Protective gloves.

Operational Plan: Step-by-Step Handling Procedure

1.

Engineering Controls:
Always handle 4-lodobenzonitrile in a well-ventilated area.
Use a chemical fume hood for all procedures involving this compound.[1][3]

Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[1]

. Personal Preparation:
Don the required PPE as detailed in the table above before handling the chemical.
Wash hands thoroughly after handling and before eating, drinking, or smoking.[1]

. Handling the Chemical:
Avoid the formation of dust.[1][3]

Do not breathe dust, vapor, mist, or gas.[1][3]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAB25104&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB25104&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.chemsrc.com/en/cas/3058-39-7_405854.html
https://www.benchchem.com/product/b145841?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAB25104&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB25104&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AAB25104&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB25104&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAB25104&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB25104&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AAB25104&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB25104&PLANT=d__ALF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145841?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

I

. Storage:

Protect the compound from light.[1][3]

Store locked up.[1][3]

First Aid Measures

Avoid contact with eyes, skin, and clothing.[1][3]

Do not ingest the chemical. If swallowed, seek immediate medical assistance.[1][3]

Keep the container tightly closed in a dry, cool, and well-ventilated place.[1][3]

Incompatible materials include strong oxidizing agents.[1]

Exposure Route

First Aid Procedure

Eye Contact

Immediately rinse with plenty of water for at
least 15 minutes, also under the eyelids. Seek

immediate medical advice.[1][3]

Skin Contact

Wash off immediately with plenty of soap and
water for at least 15 minutes. Remove and wash
contaminated clothing before reuse. If skin

irritation occurs, get medical advice/attention.[1]

[3]

Remove to fresh air. If not breathing, give

artificial respiration. Do not use mouth-to-mouth

Inhalation
resuscitation. Seek immediate medical attention.
[11[3]
Do NOT induce vomiting.[3] Immediately call a
Ingestion POISON CENTER or doctor/physician. Rinse

mouth.[1][3]

Disposal Plan
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All waste materials must be disposed of in accordance with local, state, and federal
regulations.

1. Waste Collection:

Collect waste 4-lodobenzonitrile and any contaminated materials (e.g., gloves, filter paper)
in a designated, labeled, and sealed container.

N

. Disposal Method:

Dispose of the contents and container at an approved waste disposal plant.[1][3]

Do not release into the environment.[1]

Experimental Workflow

The following diagram illustrates the standard workflow for handling 4-lodobenzonitrile from
preparation to disposal.
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Caption: Workflow for Safe Handling of 4-lodobenzonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
4-lodobenzonitrile]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b145841#personal-protective-equipment-for-handling-
4-iodobenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b145841?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AAB25104&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/4-Iodobenzonitrile
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAB25104&PLANT=d__ALF
https://www.chemsrc.com/en/cas/3058-39-7_405854.html
https://www.benchchem.com/product/b145841#personal-protective-equipment-for-handling-4-iodobenzonitrile
https://www.benchchem.com/product/b145841#personal-protective-equipment-for-handling-4-iodobenzonitrile
https://www.benchchem.com/product/b145841#personal-protective-equipment-for-handling-4-iodobenzonitrile
https://www.benchchem.com/product/b145841#personal-protective-equipment-for-handling-4-iodobenzonitrile
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b145841?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b145841?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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